Cas no 1891325-45-3 (4-2-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline)

• Product Name: 4-2-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline
• CAS No: 1891325-45-3
• MF: C₁₀H₁₅FN₂O
• MW: 198.237305879593
• CID: 6016993
• PubChem ID: 117287977
• Update Time: 2025-06-13

4-2-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-2-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline
• 1891325-45-3
• 4-[2-(aminooxy)ethyl]-2-fluoro-N,N-dimethylaniline
• EN300-1757839

• Inchi： 1S/C10H15FN2O/c1-13(2)10-4-3-8(5-6-14-12)7-9(10)11/h3-4,7H,5-6,12H2,1-2H3
• InChI Key： FKSYKQZQPGAKAX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N(C)C)CCON

Computed Properties

• Exact Mass: 198.11684127g/mol
• Monoisotopic Mass: 198.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.5Ų

Additional information on 4-2-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline

Recent Advances in the Application of 4-2-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline (CAS: 1891325-45-3) in Chemical Biology and Pharmaceutical Research

The compound 4-2-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline (CAS: 1891325-45-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-2-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline as a versatile building block in the synthesis of novel bioactive molecules. Its aminooxy functional group allows for efficient conjugation with carbonyl-containing compounds, making it a valuable tool for the development of targeted drug delivery systems. Researchers have successfully utilized this compound in the synthesis of antibody-drug conjugates (ADCs), where it serves as a linker to connect cytotoxic payloads to monoclonal antibodies, thereby enhancing the specificity and efficacy of cancer therapies.

In addition to its applications in ADCs, 4-2-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline has shown promise in the field of chemical proteomics. A recent study published in the Journal of Medicinal Chemistry demonstrated its utility as a probe for identifying and characterizing protein targets in complex biological systems. The compound's ability to form stable oxime linkages with ketone- and aldehyde-modified proteins has enabled researchers to map protein-protein interactions and identify novel drug targets with high precision.

Another significant development involves the use of this compound in the design of small-molecule inhibitors for enzymes involved in inflammatory pathways. Preliminary in vitro studies have shown that derivatives of 4-2-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline exhibit potent inhibitory activity against key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting potential applications in the treatment of chronic inflammatory diseases. These findings were recently presented at the American Chemical Society National Meeting and are currently under further investigation in preclinical models.

The pharmacokinetic properties of 4-2-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline have also been the subject of recent research. A study conducted at a leading pharmaceutical research institute evaluated the compound's stability, solubility, and metabolic profile, providing valuable insights for its optimization as a drug candidate. The results indicated that while the compound demonstrates favorable stability under physiological conditions, modifications to its structure may be necessary to improve its oral bioavailability for certain therapeutic applications.

Looking ahead, researchers are exploring the potential of 4-2-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline in emerging areas such as targeted radiotherapeutics and diagnostic imaging agents. Its ability to chelate metal ions and form stable complexes with radioisotopes positions it as a promising candidate for the development of theranostic agents. Several research groups have reported preliminary success in labeling this compound with fluorine-18 for positron emission tomography (PET) imaging applications, opening new avenues for non-invasive disease monitoring.

In conclusion, 4-2-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline (CAS: 1891325-45-3) represents a versatile and promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique chemical properties continue to inspire innovative approaches in drug discovery and development. As research progresses, we anticipate seeing more refined derivatives of this compound entering clinical trials, potentially leading to novel therapeutic options for various diseases. The scientific community remains actively engaged in exploring the full potential of this intriguing molecule, and future studies are expected to further elucidate its mechanisms of action and therapeutic value.